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Compound of Interest

Compound Name: SL910102

Cat. No.: B15569676

This guide provides essential safety and logistical information for the proper disposal of
SL910102, a nonpeptide angiotensin AT1 receptor antagonist. The following procedures are
intended for researchers, scientists, and drug development professionals to ensure safe
handling and disposal in a laboratory setting.

Chemical Identification:
¢ Product Name: SL910102
e CAS Number: 144756-71-8

o Chemical Name: 6-butyl-2-(2-butyl-1-((2'-(1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-
imidazol-5-yl)-5-methylpyrimidin-4(3H)-one

l. Personal Protective Equipment (PPE) and Safety

Precautions

Before handling SL910102, it is imperative to be equipped with the appropriate personal
protective equipment to minimize exposure and ensure personal safety.

Required PPE:
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Equipment Specification

Gloves Chemical-resistant gloves (e.qg., nitrile rubber)

) Safety glasses with side shields or chemical
Eye Protection
safety goggles

Lab Coat Standard laboratory coat

Use in a well-ventilated area. If dusts are
Respiratory Protection generated, a NIOSH-approved respirator may

be necessary.

General Safety Precautions:

Avoid direct contact with skin, eyes, and clothing.

Do not ingest or inhale.

Work in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Il. Disposal Procedures

The disposal of SL910102 must be carried out in accordance with local, state, and federal
regulations. As a nonpeptide angiotensin AT1 receptor antagonist, it should be treated as a
chemical waste product.

Step-by-Step Disposal Protocol:
e Waste Collection:

o Collect waste SL910102 and any contaminated disposable materials (e.g., pipette tips,
weighing paper) in a designated, clearly labeled, and sealed hazardous waste container.

o The container must be compatible with the chemical and properly labeled with the words
"Hazardous Waste" and the full chemical name.
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o Waste Storage:

o Store the hazardous waste container in a designated, secure, and well-ventilated area,
away from incompatible materials.

o Storage areas should be cool and dry.
o Contact Environmental Health and Safety (EHS):

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

o Do not attempt to dispose of SL910102 down the drain or in the regular trash.

lll. Spill and Leak Procedures

In the event of a spill, immediate action is necessary to contain the material and prevent
exposure.

e Evacuate and Ventilate:
o Evacuate the immediate area of the spill.
o Ensure the area is well-ventilated.

e Contain the Spill:

o For solid spills, carefully sweep or scoop the material into a designated hazardous waste
container, avoiding dust generation.

o For liquid spills, absorb the material with an inert absorbent material (e.g., vermiculite, dry
sand) and place it in the hazardous waste container.

e Decontaminate the Area:

o Clean the spill area with a suitable decontaminating agent, as recommended by your
institution's safety protocols.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15569676?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Collect all cleanup materials in the hazardous waste container.

o Report the Spill:

o Report the spill to your supervisor and the EHS office.

IV. Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of SL910102.
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Caption: Workflow for the proper disposal of SL910102.
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 To cite this document: BenchChem. [Proper Disposal Procedures for SL910102].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569676#s1910102-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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